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Compound of Interest

Compound Name: C.I. Solvent red 179

Cat. No.: B401729 Get Quote

This technical guide provides essential physicochemical data for C.I. Solvent Red 179, a

yellowish-red solvent dye. The information is intended for researchers, scientists, and

professionals in various fields where this colorant is utilized.

Core Molecular Data
C.I. Solvent Red 179 is an organic compound used as a colorant in a variety of applications,

including plastics, resins, and fibers.[1][2][3] Its key molecular identifiers and properties are

summarized in the table below.

Property Value

Chemical Name
14H-Perimidino[2,1-a]benz[de]isoquinolin-14-

one

C.I. Name Solvent Red 179

CAS Registry Number 89106-94-5[4]

Molecular Formula C22H12N2O[4][5][6][7][8]

Molecular Weight 320.34 g/mol [4][6][8]

Synonyms
Red E2G, Transparent Red E2G, C.I. 564150[4]

[5]
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Logical Relationship of Molecular Properties
The following diagram illustrates the fundamental relationship between the common name of

the compound and its core molecular properties.

C.I. Solvent Red 179 Molecular Formula
C22H12N2O

is defined by Molecular Weight
320.34 g/mol

results in

Click to download full resolution via product page

Core Properties of C.I. Solvent Red 179

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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